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Compound of Interest

Compound Name: GPR35 agonist 2

Cat. No.: B10855115 Get Quote

This document provides comprehensive, step-by-step procedures for the safe and compliant

disposal of GPR35 Agonist 2, a compound commonly used in G protein-coupled receptor

signaling research. Adherence to these guidelines is critical for ensuring laboratory safety,

protecting the environment, and maintaining regulatory compliance. This information is

intended for researchers, scientists, and drug development professionals.

I. Immediate Safety and Handling Precautions
Prior to handling GPR35 Agonist 2, it is imperative to consult the material safety data sheet

(MSDS) for specific hazard information. In the absence of a specific MSDS, treat the compound

as potentially hazardous.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Body Protection: A lab coat is mandatory.

Engineering Controls:

Handle GPR35 Agonist 2 in a well-ventilated area, preferably within a chemical fume hood

to avoid inhalation of any dust or aerosols.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10855115?utm_src=pdf-interest
https://www.benchchem.com/product/b10855115?utm_src=pdf-body
https://www.benchchem.com/product/b10855115?utm_src=pdf-body
https://www.benchchem.com/product/b10855115?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-148435/Glucocorticoid-receptor-agonist-2-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


II. Step-by-Step Disposal Procedures for GPR35
Agonist 2
The proper disposal of GPR35 Agonist 2, like other chemical reagents, involves a systematic

process of segregation, containment, and labeling to ensure it is managed as hazardous

waste. Never dispose of this compound down the sink or in regular trash.[2][3]

Step 1: Waste Segregation

Solid Waste: Collect chemically contaminated solid waste, such as unused GPR35 Agonist
2 powder, contaminated personal protective equipment (gloves, etc.), and weighing papers,

in a designated, clearly labeled hazardous waste container.[4] Do not mix with non-

hazardous trash.

Liquid Waste: If GPR35 Agonist 2 is in a solution (e.g., dissolved in DMSO), collect it in a

separate, compatible liquid waste container.[2][5] Halogenated and non-halogenated solvent

wastes should be segregated.[5]

Sharps Waste: Any needles, syringes, or other sharps contaminated with GPR35 Agonist 2
must be disposed of in a designated sharps container.

Step 2: Waste Container Selection and Labeling

Container Compatibility: Use containers made of a material compatible with the waste. For

instance, strong acids should not be stored in metal containers.[5] Reusing the original

product container for waste is often a good practice.[5]

Labeling: All waste containers must be accurately and clearly labeled.[2][5] The label should

include:

The words "Hazardous Waste"

The full chemical name: "GPR35 Agonist 2" (avoid using abbreviations or formulas)[5]

The approximate concentration and quantity of the waste

The date the waste was first added to the container
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The name of the principal investigator and the laboratory location

Step 3: Storage of Waste

Store waste containers in a designated, secure area within the laboratory, away from general

work areas.

Keep waste containers tightly sealed except when adding waste.[2][5]

Ensure secondary containment is used for liquid waste to prevent spills.[2]

Do not accumulate more than 10 gallons of hazardous waste in your lab.[2]

Step 4: Disposal of Empty Containers

Empty containers that held GPR35 Agonist 2 must be triple-rinsed with a suitable solvent.[3]

The first rinsate must be collected and disposed of as hazardous liquid waste.[2][3]

Subsequent rinsates may also need to be collected depending on local regulations.

After thorough rinsing and air-drying, deface or remove the original label from the container

before disposing of it in the appropriate recycling or solid waste stream.[2][3]

Step 5: Arranging for Waste Pickup

Once a waste container is full, contact your institution's Environmental Health and Safety

(EHS) office to schedule a waste pickup.[2] Do not allow waste to accumulate.

III. Quantitative Data Summary for Chemical Waste
While specific quantitative data for GPR35 Agonist 2 is not available, the following table

provides general guidelines for hazardous waste accumulation and disposal.
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Parameter Guideline Source

Maximum Hazardous Waste

Volume per Lab
10 gallons [2]

Container Fill Level
Do not fill past the shoulder of

the container
[2]

"Acutely Hazardous" Waste

Accumulation Limit
1 quart for "P-list" chemicals [6]

Empty Container Rinsing

Triple rinse with a solvent

equal to ~5% of the container

volume

[3]

IV. Experimental Protocols Cited
The disposal procedures outlined are based on standard best practices for chemical waste

management in a laboratory setting as detailed in institutional and regulatory guidelines.[2][3]

[4][5][6]

V. Diagrams
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Caption: Workflow for the proper disposal of GPR35 Agonist 2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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